1-[(3-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide

• IUPAC Name: 1-[(3-fluorophenyl)methoxy]-3-methyl-4-oxidoquinoxalin-4-ium-2-one
• InChI: InChI=1S/C16H13FN2O3/c1-11-16(20)19(15-8-3-2-7-14(15)18(11)21)22-10-12-5-4-6-13(17)9-12/h2-9H,10H2,1H3
• InChI Key: NSJCUCQHKONBIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](C2=CC=CC=C2N(C1=O)OCC3=CC(=CC=C3)F)[O-]
• Molecular Formula: C16H13FN2O3
• Molecular Weight: 300.28 g/mol

Description

1-[(3-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound belongs to the quinoxaline family and has been shown to possess a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 1-[(3-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide is not fully understood. However, studies have suggested that the compound may exert its biological effects through the inhibition of key enzymes and signaling pathways involved in cell growth and proliferation.
Biochemical and physiological effects:
Studies have shown that 1-[(3-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide can induce a range of biochemical and physiological effects. These include the inhibition of DNA synthesis, the induction of apoptosis, and the modulation of key signaling pathways involved in cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(3-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide in lab experiments is its potent biological activity. The compound has been shown to possess a range of therapeutic properties, making it a promising candidate for the development of new drugs. However, one of the main limitations of using the compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 1-[(3-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide. These include:
1. Further studies to elucidate the exact mechanism of action of the compound.
2. Development of new derivatives of the compound with improved biological activity and reduced toxicity.
3. Evaluation of the compound's potential as a therapeutic agent for the treatment of various diseases, including cancer, infectious diseases, and inflammatory disorders.
4. Investigation of the compound's pharmacokinetic and pharmacodynamic properties to determine its suitability for use in clinical trials.
In conclusion, 1-[(3-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide is a synthetic compound with promising therapeutic applications. While further research is needed to fully understand its mechanism of action and potential toxicity, the compound represents a promising candidate for the development of new drugs.

Synthesis Methods

The synthesis of 1-[(3-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide involves the reaction of 3-fluorobenzyl alcohol with 3-methylquinoxalin-2-one in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then oxidized using hydrogen peroxide to yield the final product.

Scientific Research Applications

1-[(3-fluorobenzyl)oxy]-3-methyl-2(1H)-quinoxalinone 4-oxide has been extensively studied for its potential therapeutic applications. The compound has shown promising activity against a range of pathogenic microorganisms, including bacteria, fungi, and viruses. It has also been shown to possess potent anticancer activity, with studies demonstrating its ability to induce apoptosis in cancer cells.